Cas no 1553347-53-7 (2-(3-chloro-4-fluorophenyl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(3-chloro-4-fluorophenyl)-2,2-difluoroethan-1-amine
• CAS No: 1553347-53-7
• MF: C₈H₇ClF₃N
• MW: 209.596091508865
• CID: 5988099
• PubChem ID: 83236258
• Update Time: 2025-10-30

2-(3-chloro-4-fluorophenyl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-fluorophenyl)-2,2-difluoroethanamine
• Benzeneethanamine, 3-chloro-β,β,4-trifluoro-
• 2-(3-chloro-4-fluorophenyl)-2,2-difluoroethan-1-amine
• 2,2-difluoro-2-(3-chloro-4-fluorophenyl)ethylamine
• 1553347-53-7
• EN300-1935425
• AKOS021558507

• Inchi： 1S/C8H7ClF3N/c9-6-3-5(1-2-7(6)10)8(11,12)4-13/h1-3H,4,13H2
• InChI Key： YNRKBYFWLBBVJM-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)CN)=CC=C(F)C(Cl)=C1

Computed Properties

• Exact Mass: 209.0219114g/mol
• Monoisotopic Mass: 209.0219114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.362±0.06 g/cm3(Predicted)
• Boiling Point: 252.3±35.0 °C(Predicted)
• pka: 6.41±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(3-chloro-4-fluorophenyl)-2,2-difluoroethan-1-amine

Introduction to 2-(3-Chloro-4-fluorophenyl)-2,2-difluoroethan-1-amine (CAS No. 1553347-53-7)

2-(3-Chloro-4-fluorophenyl)-2,2-difluoroethan-1-amine, also known by its CAS number 1553347-53-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro and fluoro-substituted phenyl group and a difluoromethylamine moiety, which contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-(3-chloro-4-fluorophenyl)-2,2-difluoroethan-1-amine is particularly interesting due to the presence of multiple fluorine atoms. Fluorine is known for its ability to modulate the physicochemical properties of organic molecules, such as their lipophilicity, metabolic stability, and binding affinity to biological targets. These properties make fluorinated compounds valuable in drug discovery and development.

Recent studies have explored the potential of 2-(3-chloro-4-fluorophenyl)-2,2-difluoroethan-1-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can interact with specific neurotransmitter receptors, potentially modulating their activity and influencing neuronal function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(3-chloro-4-fluorophenyl)-2,2-difluoroethan-1-amine exhibits potent agonist activity at serotonin receptors, which are implicated in conditions such as depression and anxiety.

In addition to its potential as a therapeutic agent, 2-(3-chloro-4-fluorophenyl)-2,2-difluoroethan-1-amine has also been investigated for its use as a tool compound in pharmacological research. Tool compounds are essential for elucidating the mechanisms of action of biological pathways and validating potential drug targets. The unique structure of this compound allows researchers to probe specific interactions with receptors and enzymes, providing valuable insights into their function and regulation.

The synthesis of 2-(3-chloro-4-fluorophenyl)-2,2-difluoroethan-1-amine has been optimized using modern synthetic methods. One common approach involves the reaction of 3-chloro-4-fluorobenzaldehyde with difluoroacetonitrile followed by reduction to the amine. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production. The ability to produce this compound reliably is crucial for advancing its development as a potential therapeutic agent or research tool.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While specific clinical data on 2-(3-chloro-4-fluorophenyl)-2,2-difluoroethan-1-amine may be limited at present, preclinical studies have provided promising results. For example, animal models have shown that this compound can effectively cross the blood-brain barrier and exert its pharmacological effects without significant toxicity. These findings support further investigation into its potential as a therapeutic agent for neurological disorders.

The future prospects for 2-(3-chloro-4-fluorophenyl)-2,2-difluoroethan-1-amine are promising. Ongoing research aims to optimize its pharmacological profile and explore new applications in medicine. Additionally, efforts are being made to develop more efficient synthetic methods and improve the scalability of production processes. As our understanding of this compound continues to grow, it is likely that new opportunities will emerge for its use in both clinical settings and basic research.

In conclusion, 2-(3-chloro-4-fluorophenyl)-2,2-difluoroethan-1-amine (CAS No. 1553347-53-7) represents an intriguing compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development. As research progresses, it is expected that this compound will contribute to advancements in the treatment of neurological disorders and other medical conditions.